Cas no 1858251-51-0 (4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid)

• Product Name: 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid
• CAS No: 1858251-51-0
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• CID: 4709211
• Update Time: 2025-06-29

4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Fluorophenyl)(methylsulfonyl)amino]methyl}benzoic acid
• 4-([(2-Fluorophenyl)(methylsulfonyl)amino]methyl)benzoic acid
• benzoic acid, 4-[[(2-fluorophenyl)(methylsulfonyl)amino]methyl]-
• 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid

• Inchi： 1S/C15H14FNO4S/c1-22(20,21)17(14-5-3-2-4-13(14)16)10-11-6-8-12(9-7-11)15(18)19/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： CKGZPIRROHCIIS-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=CC=1F)CC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 482
• Topological Polar Surface Area: 83.1

Additional information on 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid

4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid (CAS No. 1858251-51-0)

The compound 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid, identified by the CAS registry number 1858251-51-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acids, which are widely studied for their roles in drug design and synthesis. The molecule's structure incorporates a benzoic acid moiety, a methylsulfonyl group, and a fluorophenyl substituent, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution. These methods have not only improved the yield but also enhanced the purity of the product, which is critical for its application in biological studies. The methylsulfonyl group, a common protecting group in organic synthesis, plays a pivotal role in stabilizing reactive intermediates during the synthesis process.

One of the most promising areas of research involving 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid is its potential as a lead compound in drug discovery. The fluorophenyl substituent introduces electronic and steric effects that can modulate the compound's bioavailability and pharmacokinetic properties. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, this compound has shown promise in materials science. The benzoic acid moiety can serve as a versatile building block for constructing supramolecular assemblies and functional materials. Researchers have explored its ability to form hydrogen bonds with complementary molecules, leading to the development of self-assembled monolayers with potential applications in sensors and catalysis.

The synthesis of 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid involves a multi-step process that begins with the preparation of intermediates such as 2-fluorobenzaldehyde and methyl sulfone derivatives. The key steps include nucleophilic substitution to introduce the methylsulfonyl group and subsequent coupling reactions to assemble the final product. Optimization of reaction conditions, such as temperature and solvent selection, has been crucial in achieving high yields and maintaining product integrity.

From an environmental perspective, the compound's biodegradability and ecological impact are areas of growing interest. Preliminary studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its environmental fate and to develop strategies for minimizing ecological risks.

In conclusion, 4-{(2-Fluorophenyl)(methylsulfonyl)aminomethyl}benzoic acid (CAS No. 1858251-51-0) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advances in synthetic chemistry and biological evaluation, positions it as a valuable tool for researchers across multiple disciplines. Continued investigation into its properties will undoubtedly unlock new opportunities for innovation in medicine, materials science, and beyond.